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Compound of Interest

Compound Name: 4-Bromo-2-pentene

Cat. No.: B158656 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of key chemical intermediates is paramount. This guide provides a detailed overview of 4-
bromo-2-pentene, a versatile halogenated alkene utilized in a variety of organic synthesis

applications.

Core Molecular Data
4-bromo-2-pentene is an organic compound featuring a five-carbon chain with a double bond

located at the second carbon and a bromine atom at the fourth position.[1] This structure

provides two reactive sites: the alkene for addition reactions and the carbon-bromine bond for

substitution and elimination reactions.

Property Value

Molecular Formula C₅H₉Br[1][2]

Molecular Weight 149.03 g/mol [3][4]

CAS Number 1809-26-3[3][5]

Boiling Point (estimated) 114.3°C[3][5][6]

Density (estimated) 1.2312 g/cm³[3][6]

Refractive Index 1.4752[3][6]
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Synthesis of 4-bromo-2-pentene
A common and effective method for the synthesis of 4-bromo-2-pentene is the allylic

bromination of 2-pentene using N-bromosuccinimide (NBS). This reaction is typically initiated

by a radical initiator, such as benzoyl peroxide, and carried out in a non-polar solvent like

carbon tetrachloride (CCl₄). The reaction proceeds via a free radical mechanism, where a

bromine radical is generated and selectively abstracts an allylic hydrogen from 2-pentene,

leading to the formation of a resonance-stabilized allylic radical. This radical then reacts with a

bromine source to yield the desired product. It is important to note that this reaction can

produce a mixture of isomeric products.

Experimental Protocol: Allylic Bromination of 2-pentene
Materials:

2-pentene

N-bromosuccinimide (NBS)

Benzoyl peroxide (radical initiator)

Carbon tetrachloride (CCl₄), anhydrous

Round-bottom flask

Reflux condenser

Heating mantle

Magnetic stirrer and stir bar

Separatory funnel

Sodium bicarbonate solution (5% w/v)

Anhydrous magnesium sulfate

Rotary evaporator
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Distillation apparatus

Procedure:

In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser,

dissolve 2-pentene in anhydrous carbon tetrachloride.

Add N-bromosuccinimide and a catalytic amount of benzoyl peroxide to the flask.

Heat the reaction mixture to reflux with continuous stirring. The reaction is typically initiated

by light or heat.

Monitor the reaction progress by techniques such as gas chromatography (GC) or thin-layer

chromatography (TLC). The reaction is complete when the solid N-bromosuccinimide has

been consumed and is replaced by succinimide, which will float on top of the solvent.

Once the reaction is complete, cool the mixture to room temperature.

Filter the mixture to remove the succinimide byproduct.

Transfer the filtrate to a separatory funnel and wash with a 5% sodium bicarbonate solution

to remove any remaining acidic impurities, followed by a wash with water.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent and concentrate the solution using a rotary evaporator.

Purify the crude product by fractional distillation to isolate 4-bromo-2-pentene.

Chemical Reactivity and Applications
The dual functionality of 4-bromo-2-pentene, possessing both an alkene and an alkyl halide,

makes it a valuable intermediate in organic synthesis.[3] The bromine atom serves as a good

leaving group in nucleophilic substitution reactions, allowing for the introduction of various

functional groups.[7] Furthermore, the double bond can undergo electrophilic addition

reactions.[7] Under basic conditions, it can undergo elimination reactions to form dienes.[7]

These properties make 4-bromo-2-pentene a versatile building block for the synthesis of more

complex molecules, including those with pharmaceutical and agrochemical applications.[5][8]
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Visualizing the Synthesis Pathway
To illustrate the logical flow of the synthesis of 4-bromo-2-pentene from 2-pentene, the

following diagram is provided.

2-pentene NBS, Benzoyl Peroxide
CCl4, Reflux 4-bromo-2-pentene

Click to download full resolution via product page

Caption: Synthesis of 4-bromo-2-pentene via allylic bromination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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